Cas no 565193-47-7 (4-fluoro-3-(morpholine-4-sulfonyl)aniline)

• Product Name: 4-fluoro-3-(morpholine-4-sulfonyl)aniline
• CAS No: 565193-47-7
• MF: C₁₀H₁₃FN₂O₃S
• MW: 260.285224676132
• CID: 3105717
• PubChem ID: 3868145
• Update Time: 2025-09-28

4-fluoro-3-(morpholine-4-sulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(morpholine-4-sulfonyl)-phenylamine
• Benzenamine, 4-fluoro-3-(4-morpholinylsulfonyl)-
• 4-fluoro-3-(morpholine-4-sulfonyl)aniline
• EN300-05149
• DB-106816
• Z56893103
• 4-fluoro-3-morpholin-4-ylsulfonylaniline
• AKOS000116562
• 874-250-1
• SCHEMBL3450810
• SR-01000040313-1
• DTXCID401681916
• 565193-47-7
• DTXSID801251119
• G35363
• 4-Fluoro-3-(4-morpholinylsulfonyl)benzenamine
• SR-01000040313

• Inchi： 1S/C10H13FN2O3S/c11-9-2-1-8(12)7-10(9)17(14,15)13-3-5-16-6-4-13/h1-2,7H,3-6,12H2
• InChI Key： SLZFZVSFWOAOAM-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(F)C(S(N2CCOCC2)(=O)=O)=C1

Computed Properties

• Exact Mass: 260.06309162Da
• Monoisotopic Mass: 260.06309162Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 81Ų

Additional information on 4-fluoro-3-(morpholine-4-sulfonyl)aniline

Professional Introduction to 4-Fluoro-3-(morpholine-4-sulfonyl)aniline (CAS No. 565193-47-7)

4-Fluoro-3-(morpholine-4-sulfonyl)aniline, identified by its CAS number 565193-47-7, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of derivatives that exhibit promising biological activities, making it a subject of extensive research and investigation. The structural features of this molecule, particularly the presence of a fluoro substituent and a morpholine-4-sulfonyl group, contribute to its unique chemical properties and potential therapeutic applications.

The fluoro atom in 4-fluoro-3-(morpholine-4-sulfonyl)aniline is known to enhance the metabolic stability and binding affinity of molecules, which is a critical factor in drug design. This property has been widely exploited in the development of various pharmaceutical agents, where fluorine substitution can lead to improved pharmacokinetic profiles. The fluoro group also influences the electronic distribution of the molecule, affecting its reactivity and interaction with biological targets.

The morpholine-4-sulfonyl moiety adds another layer of complexity to the compound's structure. Morpholine derivatives are known for their versatility in medicinal chemistry, often serving as key components in drugs targeting neurological and cardiovascular diseases. The sulfonyl group further enhances the molecule's polarity and water solubility, which are essential characteristics for many therapeutic agents. This combination of functional groups makes 4-fluoro-3-(morpholine-4-sulfonyl)aniline a valuable scaffold for further derivatization and optimization.

In recent years, there has been growing interest in the development of novel compounds with enhanced efficacy and reduced side effects. 4-Fluoro-3-(morpholine-4-sulfonyl)aniline has emerged as a promising candidate in this context. Studies have demonstrated its potential in inhibiting specific enzymes and receptors involved in various diseases. For instance, research has shown that this compound exhibits inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity is crucial for developing effective anti-cancer drugs, and 4-fluoro-3-(morpholine-4-sulfonyl)aniline offers a promising starting point for such investigations.

The synthesis of 4-fluoro-3-(morpholine-4-sulfonyl)aniline involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoro group typically requires specialized fluorination techniques, while the incorporation of the morpholine-4-sulfonyl group involves sulfonylation reactions followed by morpholination. These synthetic strategies have been optimized over time to ensure high yields and purity, making the compound readily available for further research.

Ongoing research in this area continues to uncover new applications for 4-fluoro-3-(morpholine-4-sulfonyl)aniline. For example, recent studies have explored its potential as an intermediate in the synthesis of more complex molecules with tailored biological activities. The compound's structural flexibility allows chemists to modify various functional groups, leading to a diverse range of derivatives with unique properties. This adaptability makes it an invaluable tool in drug discovery programs aimed at addressing unmet medical needs.

The pharmacological profile of 4-fluoro-3-(morpholine-4-sulfonyl)aniline is still being thoroughly investigated. Preliminary studies suggest that it may have applications beyond cancer therapy, including treatments for inflammatory diseases and neurological disorders. The compound's ability to interact with multiple biological targets makes it a versatile candidate for therapeutic intervention. Further preclinical studies are necessary to fully understand its potential benefits and limitations before it can be considered for clinical trials.

In conclusion, 4-fluoro-3-(morpholine-4-sulfonyl)aniline (CAS No. 565193-47-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its observed biological activities, make it a valuable asset in drug development efforts. As research continues to advance, this compound is likely to play an increasingly important role in the discovery and development of new therapeutic agents.